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Audience: Researchers, scientists, and drug development professionals.

Introduction
C2 Ceramide-1-Phosphate (C2-C1P) is a synthetic, cell-permeable short-chain analog of the

naturally occurring bioactive sphingolipid, Ceramide-1-Phosphate (C1P).[1] Like its

endogenous long-chain counterparts, C2-C1P is a critical signaling molecule involved in a

variety of cellular processes. While ceramide is widely recognized for its pro-apoptotic and anti-

proliferative roles, C1P exerts opposing effects, promoting cell survival, proliferation, and

inflammation.[1][2] This dynamic interplay positions the ceramide/C1P ratio as a key rheostat in

determining cell fate.[2] C1P is synthesized from ceramide through the action of ceramide

kinase (CerK).[3] Its signaling cascades include the activation of the PI3K/Akt pathway,

stimulation of cytosolic phospholipase A2 (cPLA2), and modulation of NF-κB activity, making it

a molecule of significant interest in cancer biology, immunology, and neurobiology research.[2]

[3][4]

Due to its lipophilic nature, proper preparation of C2-C1P stock solutions is crucial for ensuring

its stability, solubility, and biological activity in experimental settings. This document provides a

detailed protocol for the preparation, storage, and handling of C2-C1P stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for C2 Ceramide-1-Phosphate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1140355?utm_src=pdf-interest
https://www.benchchem.com/product/b1140355?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2828451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2828451/
https://www.researchgate.net/publication/6975652_Ceramide_1-phosphateceramide_a_switch_between_life_and_death
https://www.researchgate.net/publication/6975652_Ceramide_1-phosphateceramide_a_switch_between_life_and_death
https://pmc.ncbi.nlm.nih.gov/articles/PMC5598467/
https://www.researchgate.net/publication/6975652_Ceramide_1-phosphateceramide_a_switch_between_life_and_death
https://pmc.ncbi.nlm.nih.gov/articles/PMC5598467/
https://www.caymanchem.com/news/sphingosine-1-phosphate-and-ceramide-1-phosphate
https://www.benchchem.com/product/b1140355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Synonyms
N-acetyl-D-erythro-sphingosine-1-phosphate, N-

acetoyl-ceramide-1-phosphate

Molecular Formula C₂₀H₄₀NO₆P

Molecular Weight
421.51 g/mol [5] (Note: The ammonium salt

form has a molecular weight of 438.54 g/mol [6])

Physical Form Crystalline solid or powder[7]

Solubility

- Ethanol: ~33 mg/mL[7]- DMSO: ~20 mg/mL[7]-

Dimethylformamide (DMF): ~22 mg/mL[7]- PBS

(pH 7.2): ~50 µg/mL (Aqueous solutions are not

recommended for long-term storage)[7]

Recommended Storage

- Solid Form: -20°C (Stable for ≥ 4 years)[7]-

Stock Solution (in organic solvent): -20°C or

-80°C for long-term storage[8]

Purity ≥98%[7]

Experimental Protocols
Materials and Equipment

C2 Ceramide-1-Phosphate (powder/solid form)

Anhydrous Ethanol (EtOH), 200 proof (or DMSO)

Inert gas (Argon or Nitrogen)

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile filter tips

Vortex mixer

Sonicator (optional, for enhancing solubility)
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-20°C and -80°C freezers

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the C2-C1P stock solution.
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Workflow for C2-C1P Stock Solution Preparation

Preparation

Aliquoting & Storage

Usage

1. Weigh C2-C1P

2. Add Solvent
(e.g., Ethanol)

3. Purge with Inert Gas

4. Dissolve
(Vortex/Sonicate)

5. Aliquot into Vials

6. Dry Down (Optional)
under Inert Gas

7. Store at -20°C or -80°C

8. Reconstitute (if dried)

9. Dilute in Aqueous Buffer
(Immediately before use)

Click to download full resolution via product page

Caption: Workflow for preparing C2 Ceramide-1-Phosphate stock solution.
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Step-by-Step Protocol for Preparing a 10 mM Stock
Solution
This protocol provides instructions for preparing a 10 mM stock solution of C2-C1P in ethanol.

Adjust calculations accordingly for different concentrations or solvents.

Pre-handling Preparation:

Allow the vial of C2-C1P to equilibrate to room temperature before opening to prevent

condensation.

Work in a clean environment (e.g., a laminar flow hood) to maintain sterility.

Calculation:

The molecular weight of C2-C1P is 421.51 g/mol . To prepare a 10 mM (0.010 mol/L) stock

solution:

Mass (mg) = 10 mmol/L * 0.001 L * 421.51 g/mol * 1000 mg/g = 4.215 mg

Therefore, you will dissolve 4.215 mg of C2-C1P in 1 mL of solvent. For ease of weighing,

it is common to use a larger mass, for example, weighing out 1 mg and dissolving it in

237.2 µL of solvent.

Dissolving the C2-C1P:

Carefully weigh the desired amount of C2-C1P powder and place it into a sterile amber

glass vial or microcentrifuge tube.

Add the calculated volume of anhydrous ethanol (or DMSO) to the vial.[7]

Purge the headspace of the vial with an inert gas (e.g., nitrogen or argon) and quickly cap

it to minimize oxidation.[7]

Vortex the solution vigorously until the solid is completely dissolved. Gentle warming or

brief sonication can be used to aid dissolution if necessary.

Aliquoting and Storage:
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For long-term storage and to avoid repeated freeze-thaw cycles, it is highly recommended

to aliquot the stock solution into smaller, single-use volumes in sterile vials.

For maximum stability, an optional step is to dry down the aliquots under a gentle stream

of inert gas to remove the solvent.[8]

Store the liquid or dried aliquots at -20°C or, for enhanced stability, at -80°C.[7][8]

Preparation of Working Solution:

If the aliquots were dried down, reconstitute them to the original concentration with the

appropriate volume of ethanol or DMSO just before use.[8]

Further dilutions into aqueous buffers or cell culture media should be made immediately

prior to the experiment.[7]

When diluting, add the stock solution to the aqueous buffer while vortexing to facilitate

dispersion and minimize precipitation.

Note: Ensure the final concentration of the organic solvent in your experimental system is

low enough to not cause physiological effects.[7] Aqueous solutions of C2-C1P should not

be stored for more than one day.[7]

Signaling Pathway
C2-C1P, as a stable analog of C1P, participates in crucial signaling pathways that regulate cell

fate. The diagram below illustrates the central role of the Ceramide/C1P balance and

downstream C1P signaling.
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C2 Ceramide-1-Phosphate Signaling Pathway
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Caption: C1P promotes survival and inflammation, opposing ceramide's effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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